2-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-5-((3-nitrobenzyl)oxy)-4H-pyran-4-one

• IUPAC Name: 2-[[4-(2-fluorophenyl)piperazin-1-yl]methyl]-5-[(3-nitrophenyl)methoxy]pyran-4-one
• InChI: InChI=1S/C23H22FN3O5/c24-20-6-1-2-7-21(20)26-10-8-25(9-11-26)14-19-13-22(28)23(16-31-19)32-15-17-4-3-5-18(12-17)27(29)30/h1-7,12-13,16H,8-11,14-15H2
• InChI Key: VSWYBHNXJFGBGZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=O)C(=CO2)OCC3=CC(=CC=C3)[N+](=O)[O-])C4=CC=CC=C4F
• Molecular Formula: C23H22FN3O5
• Molecular Weight: 439.4 g/mol

Description

2-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-5-((3-nitrobenzyl)oxy)-4H-pyran-4-one is a useful research compound. Its molecular formula is C23H22FN3O5 and its molecular weight is 439.443. The purity is usually 95%.
BenchChem offers high-quality 2-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-5-((3-nitrobenzyl)oxy)-4H-pyran-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-5-((3-nitrobenzyl)oxy)-4H-pyran-4-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

• Microwave-assisted synthesis techniques have been developed for creating polysubstituted 4H-pyran derivatives, showing potent anticancer activity against a variety of human cancer cell lines (Hadiyal et al., 2020).

Antibacterial and Antifungal Activities

• Novel bis(pyrazole-benzofuran) hybrids with a piperazine linker have been synthesized, demonstrating potent antibacterial efficacies and biofilm inhibition activities, as well as being potent MurB enzyme inhibitors (Mekky & Sanad, 2020).

Enzyme Inhibition

• New phenolic Mannich bases with piperazines have been studied for their bioactivities, revealing that some derivatives possess significant enzyme inhibitory effects, particularly against carbonic anhydrase (CA) isoenzymes (Gul et al., 2019).

Neuroprotective Activities

• The design and synthesis of benzylpiperazine-based edaravone derivatives have been explored, with some compounds showing promising neuroprotective activities, suggesting potential for treating cerebral ischemic stroke (Gao et al., 2022).

Anticonvulsant and Antimicrobial Activities

• Synthesis and evaluation of 3‐hydroxy‐6‐methyl‐2‐substituted 4H‐pyran‐4‐one derivatives have demonstrated potential anticonvulsant activity in vivo, along with antimicrobial activities against various bacteria and fungi (Aytemir et al., 2004).